Cas no 246177-37-7 (methyl 4-hydroxy-1-benzothiophene-5-carboxylate)
246177-37-7 structure
Product Name:methyl 4-hydroxy-1-benzothiophene-5-carboxylate
CAS No:246177-37-7
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD14584668
CID:1417810
PubChem ID:22397191
Update Time:2025-04-20
methyl 4-hydroxy-1-benzothiophene-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-5-carboxylic acid, 4-hydroxy-, methyl ester
- 4-hydroxy-Benzo[b]thiophene-5-carboxylic acid methyl ester
- methyl 4-hydroxy-1-benzothiophene-5-carboxylate
- DTXSID60625450
- EX-A599
- CS-0028589
- AS-67438
- SCHEMBL6283230
- RAWQGMFTJYIMMQ-UHFFFAOYSA-N
- WJA17737
- Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate
- 246177-37-7
- SB67113
- SY126327
- W11411
- AKOS027255873
- Methyl4-hydroxybenzo[b]thiophene-5-carboxylate
- DB-025150
- MFCD14584668
-
- MDL: MFCD14584668
- Inchi: 1S/C10H8O3S/c1-13-10(12)7-2-3-8-6(9(7)11)4-5-14-8/h2-5,11H,1H3
- InChI Key: RAWQGMFTJYIMMQ-UHFFFAOYSA-N
- SMILES: S1C=CC2C(=C(C(=O)OC)C=CC1=2)O
Computed Properties
- Exact Mass: 208.01944
- Monoisotopic Mass: 208.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 332.3±22.0 °C at 760 mmHg
- Flash Point: 154.7±22.3 °C
- PSA: 46.53
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
methyl 4-hydroxy-1-benzothiophene-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 4-hydroxy-1-benzothiophene-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B588350-1mg |
methyl 4-hydroxy-1-benzothiophene-5-carboxylate |
246177-37-7 | 1mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B588350-2mg |
methyl 4-hydroxy-1-benzothiophene-5-carboxylate |
246177-37-7 | 2mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B588350-10mg |
methyl 4-hydroxy-1-benzothiophene-5-carboxylate |
246177-37-7 | 10mg |
$ 340.00 | 2022-06-07 | ||
| abcr | AB462375-250 mg |
Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate; . |
246177-37-7 | 250mg |
€545.10 | 2023-05-18 | ||
| abcr | AB462375-1 g |
Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate; . |
246177-37-7 | 1g |
€1278.50 | 2023-05-18 | ||
| Chemenu | CM323827-100mg |
Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate |
246177-37-7 | 95% | 100mg |
$*** | 2023-03-31 | |
| Chemenu | CM323827-250mg |
Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate |
246177-37-7 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM323827-1g |
Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate |
246177-37-7 | 95% | 1g |
$745 | 2024-07-28 | |
| Chemenu | CM323827-5g |
Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate |
246177-37-7 | 95% | 5g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | D958987-100mg |
Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate |
246177-37-7 | 95% | 100mg |
$235 | 2024-06-06 |
methyl 4-hydroxy-1-benzothiophene-5-carboxylate Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
246177-37-7 (methyl 4-hydroxy-1-benzothiophene-5-carboxylate) Related Products
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